Cas no 150450-42-3 (4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE)

4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline is a quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a methoxy-substituted quinazoline core linked to a methylenedioxybenzylamino group, which may contribute to its biological activity. This compound is of interest due to its potential as a kinase inhibitor or modulator of cellular signaling pathways. The methylenedioxy and methoxy functional groups enhance its binding affinity and selectivity toward specific molecular targets. It is commonly utilized in preclinical studies for investigating structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its sensitivity and requires proper storage to maintain stability.
4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE structure
150450-42-3 structure
Product Name:4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE
CAS No:150450-42-3
MF:C17H15N3O3
MW:309.319303750992
CID:1003876
PubChem ID:1713
Update Time:2025-05-23

4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

    • 4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE
    • N-(1,3-BENZODIOXOL-5-YLMETHYL)-6-METHOXY-4-QUINAZOLINAMINE
    • N-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4-amine
    • BRD-K76263570-001-01-6
    • A928594
    • N-(2H-1,3-BENZODIOXOL-5-YLMETHYL)-6-METHOXYQUINAZOLIN-4-AMINE
    • SCHEMBL678438
    • J-008706
    • N-(Benzo[d][1,3]dioxol-5-ylmethyl)-6-methoxyquinazolin-4-amine
    • 4-{[3',4'-(Methylenedioxy)benzyl]amino}-6-methoxyquinazoline
    • DTXSID20274327
    • 150450-42-3
    • CHEMBL66323
    • N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-methoxyquinazolin-4-amine
    • HSCI1_000355
    • CHEBI:114176
    • BDBM50038982
    • Benzo[1,3]dioxol-5-ylmethyl-(6-methoxy-quinazolin-4-yl)-amine
    • ICX5609091
    • Q27195180
    • Inchi: 1S/C17H15N3O3/c1-21-12-3-4-14-13(7-12)17(20-9-19-14)18-8-11-2-5-15-16(6-11)23-10-22-15/h2-7,9H,8,10H2,1H3,(H,18,19,20)
    • InChI Key: GZQGUYVURISNFJ-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CNC1C2C=C(C=CC=2N=CN=1)OC

Computed Properties

  • Exact Mass: 309.11134135g/mol
  • Monoisotopic Mass: 309.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.5Ų

4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-352371-1mg
4-{[3',4'-(Methylenedioxy)benzyl]amino}-6-methoxyquinazoline,
150450-42-3
1mg
¥1053.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-352371-1 mg
4-{[3',4'-(Methylenedioxy)benzyl]amino}-6-methoxyquinazoline,
150450-42-3
1mg
¥1,053.00 2023-07-11

4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE Related Literature

Additional information on 4-[[3',4'-(METHYLENEDIOXY)BENZYL]AMINO]-6-METHOXYQUINAZOLINE

Recent Advances in the Study of 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline (CAS: 150450-42-3)

4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline (CAS: 150450-42-3) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly targeting the epidermal growth factor receptor (EGFR) and other tyrosine kinases involved in cancer progression. This research brief aims to summarize the latest findings regarding the compound's mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable studies published in 2023 investigated the compound's efficacy in inhibiting EGFR mutations commonly found in non-small cell lung cancer (NSCLC). The study demonstrated that 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline exhibited potent inhibitory activity against both wild-type and mutant EGFR, with IC50 values in the low nanomolar range. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of EGFR, revealing key interactions that contribute to its high affinity and selectivity.

In addition to its anticancer properties, recent research has explored the compound's potential in treating inflammatory diseases. A 2022 study published in the Journal of Medicinal Chemistry reported that 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline could modulate the activity of certain cytokines and chemokines, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. The study employed in vitro and in vivo models to validate these findings, highlighting the compound's dual role as both an anti-inflammatory and antiproliferative agent.

Another area of interest is the compound's pharmacokinetic profile. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further development. However, the study also identified potential challenges, such as cytochrome P450-mediated metabolism, which may require structural optimization to improve metabolic stability.

Despite these promising findings, several challenges remain in the clinical translation of 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline. For instance, off-target effects and potential toxicity need to be thoroughly investigated in future studies. Additionally, the compound's synthetic route and scalability for large-scale production require optimization to meet the demands of clinical trials. Collaborative efforts between academia and industry will be essential to address these challenges and advance the compound toward clinical applications.

In conclusion, 4-[[3',4'-(Methylenedioxy)benzyl]amino]-6-methoxyquinazoline (CAS: 150450-42-3) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Recent studies have provided valuable insights into its mechanism of action, pharmacological properties, and potential clinical applications. Future research should focus on optimizing its pharmacokinetic profile and addressing translational challenges to fully realize its therapeutic potential.

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